Cas no 53360-95-5 (5-phenyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 5-phenyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 53360-95-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 357497
• PubChem ID: 21510134
• Update Time: 2025-06-08

5-phenyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine, 1,2,3,5,6,7-hexahydro-5-phenyl-
• 5-phenyl-1,2,3,5,6,7-hexahydroimidazo[1,2-a]pyrimidine
• 5-phenyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• 53360-95-5
• EN300-1119202
• SCHEMBL11769680
• 2,3,5,6,7,8-hexahydro-5-phenylimidazo[1,2-a]pyrimidine
• QCZVSTFZLSDXNY-UHFFFAOYSA-N
• 5-phenyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• DTXSID60615336

• Inchi： 1S/C12H15N3/c1-2-4-10(5-3-1)11-6-7-13-12-14-8-9-15(11)12/h1-5,11H,6-9H2,(H,13,14)
• InChI Key： QCZVSTFZLSDXNY-UHFFFAOYSA-N
• SMILES： N12C(=NCCC1C1C=CC=CC=1)NCC2

Computed Properties

• Exact Mass: 201.12675
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.6Ų

Experimental Properties

• PSA: 27.63

Additional information on 5-phenyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

Recent Advances in the Study of 5-phenyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 53360-95-5)

The compound 5-phenyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 53360-95-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is a key structural motif in various bioactive molecules, and recent studies have explored its pharmacological properties, synthetic routes, and mechanisms of action. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in drug discovery and development.

Recent studies have highlighted the versatility of 5-phenyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine as a building block for designing novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The compound exhibited selective inhibition of CDK2 and CDK4, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for anticancer therapies. Molecular docking studies further revealed its binding mode within the ATP-binding pocket of these kinases, providing a structural basis for future optimization.

In addition to its kinase inhibitory activity, 5-phenyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has been investigated for its role in modulating GABAA receptors. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this scaffold exhibited anxiolytic and sedative effects in preclinical models, with minimal off-target activity. The researchers attributed these effects to the compound's ability to enhance GABAergic neurotransmission, making it a promising candidate for treating anxiety disorders and insomnia. Structure-activity relationship (SAR) studies identified key modifications that could improve potency and selectivity, paving the way for further development.

The synthetic accessibility of 5-phenyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has also been a focus of recent research. A 2023 paper in Organic Letters described a novel one-pot multicomponent reaction for its efficient synthesis, utilizing readily available starting materials and mild reaction conditions. This method offers a scalable and cost-effective approach to producing the compound and its derivatives, facilitating broader exploration of its pharmacological potential. The study also highlighted the compound's stability under physiological conditions, a critical factor for its suitability as a drug candidate.

Despite these promising findings, challenges remain in the development of 5-phenyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Additionally, in vivo toxicity profiles and long-term safety data are yet to be fully elucidated. Ongoing research aims to address these limitations through rational drug design and advanced formulation strategies.

In conclusion, 5-phenyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 53360-95-5) represents a promising scaffold for the development of novel therapeutics targeting kinases and GABA receptors. Recent advances in its synthesis, mechanistic understanding, and pharmacological evaluation underscore its potential in drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, paving the way for clinical translation.